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Compound of Interest

Compound Name: Pd(Xantphos)CI2

Cat. No.: B15545305

In-Depth Technical Guide: Pd(Xantphos)ClI:

This guide provides a detailed overview of the chemical and physical properties of Dichloro[9,9-
dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(ll), commonly known as
Pd(Xantphos)Clz. It is intended for researchers, scientists, and professionals in the field of drug
development and catalysis.

Quantitative Data Summary

The following table summarizes the key quantitative data for Pd(Xantphos)Clz and its
constituent ligands.

Compound/Ligand Chemical Formula Molecular Weight ( g/mol )
Pd(Xantphos)Clz C39H32C120P2Pd 755.94[1][2][3]

Xantphos C39H320P2 578.63

Palladium(ll) chloride PdClI2 177.33[4][5]

Molecular Structure and Components

Pd(Xantphos)Clz is a coordination complex consisting of a central palladium atom coordinated
to a Xantphos ligand and two chloride ligands. The Xantphos ligand is a bidentate phosphine
ligand known for its large bite angle, which influences the geometry and reactivity of the
complex.
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Caption: Molecular composition of Pd(Xantphos)Cl-.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of Pd(Xantphos)Clz are
extensive and varied, depending on the specific reaction. However, a general procedure for its
use in a cross-coupling reaction is outlined below. This is a representative protocol and may
require optimization for specific substrates.

Representative Protocol: Suzuki-Miyaura Cross-Coupling

e Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), boronic acid
(2.2 mmol), and base (e.g., K2COs, 2.0 mmol).

o Catalyst Addition: Add Pd(Xantphos)Clz (0.01-1 mol%).

e Solvent Addition: Add the desired solvent (e.g., toluene, dioxane, or a mixture with water, 5
mL).
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» Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)
for 15-30 minutes.

» Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir
for the required time (2-24 hours), monitoring by TLC or GC/MS.

o Workup: After cooling to room temperature, quench the reaction with water and extract the
product with an organic solvent (e.g., ethyl acetate).

 Purification: Dry the combined organic layers over anhydrous Na2SOa, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.

The Xantphos ligand itself is prepared by the di-lithiation of 9,9-dimethylxanthene followed by
treatment with chlorodiphenylphosphine.[6]

Applications in Research and Development

Pd(Xantphos)Cl: is a versatile and widely used catalyst in organic synthesis, particularly in
palladium-catalyzed cross-coupling reactions.[7] Its applications are crucial in the synthesis of
complex organic molecules, including active pharmaceutical ingredients. The Xantphos ligand's
wide bite angle often imparts high catalytic activity and selectivity.[6] Common applications
include:

e Suzuki-Miyaura coupling[8]

e Buchwald-Hartwig amination[8]
» Heck reaction

¢ Sonogashira coupling

o Stille coupling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.chemscene.com/product/205319-10-4.html
https://catalysts.metalor.com/products/pdcl2_xantphos_.html
https://www.bldpharm.com/products/205319-10-4.html
https://www.bldpharm.com/products/205319-10-4.html
https://catalysts.metalor.com/products/pdcl2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/520659
https://www.chemeurope.com/en/encyclopedia/Xantphos.html
https://www.chemimpex.com/products/31121
https://matthey.com/products-and-markets/pgms-and-circularity/pgm-chemicals-and-catalysts/catalysts/pd-134
https://www.benchchem.com/product/b15545305#pd-xantphos-cl2-molecular-weight-and-formula
https://www.benchchem.com/product/b15545305#pd-xantphos-cl2-molecular-weight-and-formula
https://www.benchchem.com/product/b15545305#pd-xantphos-cl2-molecular-weight-and-formula
https://www.benchchem.com/product/b15545305#pd-xantphos-cl2-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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